Lead(II) bromide
Overview
Description
Synthesis Analysis
Lead(II) bromide is typically prepared from treating solutions of lead salts (e.g., lead(II) nitrate) with bromide salts . This process exploits its low solubility in water - only 0.455 g dissolves in 100 g of water at 0 °C . It is about ten times more soluble in boiling water .Molecular Structure Analysis
PbBr2 has the same crystal structure as lead chloride (cotunnite) – they are isomorphous . In this structure, Pb2+ is surrounded by nine Br− ions in a distorted tricapped trigonal prismatic geometry . Seven of the Pb-Br distances are shorter, in the range 2.9-3.3 Å, while two of them are longer at 3.9 Å .Chemical Reactions Analysis
Lead reacts with dibromine to form Lead(II) bromide . The reaction can be represented as follows: Pb + Br2 = PbBr2 .Physical And Chemical Properties Analysis
Lead(II) bromide has a molecular formula of Br2Pb, an average mass of 367.008 Da, and a Monoisotopic mass of 365.813263 Da . It is a white solid that only dissolves a little in water . It melts to make a liquid that conducts a little electricity . It is insoluble in alcohol but soluble in ammonia, alkali, KBr, NaBr .Scientific Research Applications
High-Resolution X-Ray Imaging
Lead bromide perovskite, specifically manganese (II) activated 2D butylammonium lead bromide perovskite (BA2PbBr4:Mn (II)), shows promise in X-ray imaging technology. Its properties allow for ultrahigh sensitivity and high spatial resolution in X-ray imaging, making it suitable for medical, industrial, and scientific applications (Shao et al., 2022).
Luminescent Sensor
Lead (II) bromide can act as a luminescent sensor for detecting lead in polar organic solvents. It forms the highly luminescent lead-halide cluster Pb(4)Br(11)(3)(-), allowing for nanomolar concentration detection of lead (Dutta & Perkovic, 2002).
Catalytic Oxidation in Water Systems
The presence of bromide catalyzes the oxidation of lead(II) carbonate solids by chlorine, a critical process in controlling lead release in drinking water distribution systems (Orta, Patton, & Liu, 2017).
Nanoscale Perovskites
Lead(II) bromide-based nanoscale quasi-2D layered perovskites demonstrate tunable emissions, offering potential in various optoelectronic applications (Yuan, Shu, Xin, & Ma, 2016).
Crystal Growth and Characterization
Lead(II) bromide crystals, when doped with silver bromide, show decreased energy of phase transformation, which is useful for crystal growth and characterization for various applications (Singh et al., 1992).
Atmospheric Particle Analysis
Concentrations of bromide in atmospheric particles have been used as indicators for vehicle-emitted lead, using Br/Pb ratios to discern lead sources (Harrison & Sturges, 1983).
Acousto-Optic and Electro-Optic Materials
Lead bromide, PbBr2, exhibits properties desirable for signal-processing applications in acousto-optic and electro-optic devices (Singh et al., 1988).
Safety And Hazards
Future Directions
Lead(II) bromide has been used in the fabrication of nanoscale quasi-2D layered perovskites, which are potentially utilized as light-emitting materials . It can also be used for the synthesis of deep blue fluorescent lead bromide perovskite microdisks . These applications suggest potential future directions for the use of Lead(II) bromide in the field of material science and optoelectronics .
properties
IUPAC Name |
dibromolead | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2BrH.Pb/h2*1H;/q;;+2/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZASWJUOMEGBQCQ-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
Br[Pb]Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
PbBr2, Br2Pb | |
Record name | Lead(II) bromide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Lead(II)_bromide | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White solid; [Merck Index] | |
Record name | Lead(II) bromide | |
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URL | https://haz-map.com/Agents/2519 | |
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Product Name |
Lead(II) bromide | |
CAS RN |
10031-22-8 | |
Record name | Lead dibromide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10031-22-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Lead bromide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010031228 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Lead dibromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.065 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Citations
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